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A Comparative Guide to Chemical Extraction
Methods for Americium-241
The selection of an appropriate chemical extraction method for Americium-241 (Am-241) is a

critical decision for researchers and professionals in nuclear chemistry and

radiopharmaceutical development. The optimal method depends on a variety of factors,

including the scale of the operation, the desired purity of the final product, and the composition

of the starting material. This guide provides a detailed comparison of the leading chemical

extraction methods for Am-241, supported by experimental data and detailed protocols to aid in

the selection process.

Performance Comparison of Americium-241
Extraction Methods
The following table summarizes the key performance indicators for the most common Am-241

extraction methods: solvent extraction, extraction chromatography, and anion exchange, along

with the subsequent precipitation step.
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Extraction

Efficiency/
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Product

Purity

Binding

Capacity

Key

Advantag

es

Key

Disadvant

ages

Solvent

Extraction

AMPPEX

Process

(using

TODGA)

> 99%[1] > 99%[1]

Not

explicitly

defined in

terms of

resin

capacity

High

throughput,

well-

established

for large-

scale

operations.

[2]

Can be

labor-

intensive

and

generate

significant

organic

waste.[2]

Extraction

Chromatog

raphy

CLEAR

Process

(using m-

CMPO

resin)

High (not

explicitly

quantified)

High

(suitable

for

industrial

use)

~25 mg

Am/g

resin[3]

High

selectivity,

lower

waste

generation

compared

to solvent

extraction.

[4]

Resin can

be

susceptible

to

degradatio

n from

radiation

and acid.

[5]

Extraction
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raphy

DGA
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from high

binding

capacity)

Potentially

higher than

m-CMPO

due to

better

resistance

to

degradatio

n

~35 mg

Am/g

resin[3]

More

resistant to

chemical

and

radiolytic

degradatio

n, faster

Am-241

binding.[2]

[6]

Newer

technology,

may have

higher

initial resin

cost.

Anion

Exchange

Anion

Exchange

Resin (e.g.,

Dowex

1x8)

> 65% (for

a specific

analytical

procedure)

[6]

Dependent

on the

overall

process

Lower than

extraction

chromatogr

aphy resins

for Am-241

Effective

for

separating

Am from

Pu and

Slower

processing

rate and

larger

waste
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other

actinides.

[7]

volumes

compared

to solvent

extraction.

[2]

Precipitatio

n

Oxalate

Precipitatio

n

> 99.9%

recovery

from

solution[8]

High

(effective

final

purification

step)

Not

applicable

Simple,

effective

for

producing

final AmO2

product.[8]

Primarily a

purification

step, not a

primary

extraction

method

from

complex

matrices.

Experimental Workflows
The following diagrams illustrate the typical experimental workflows for the primary extraction

methods.

Aged PuO2 Feedstock Dissolution
(Nitric Acid + Silver(II) Catalyst)

Feed Conditioning
(Adjust Acidity and Pu Oxidation State)

Solvent Extraction 1 (PUREX-type)
(Separates Pu from Am/Ag)

Plutonium Product

Americium/Silver Aqueous Stream Solvent Extraction 2 (TODGA)
(Selectively Extracts Am)

Silver in Aqueous Waste

Americium Stripping
(Low Acid Concentration) Purified Americium Nitrate Solution
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Solvent Extraction Workflow (AMPPEX Process)

Plutonium-containing Waste Stream Load onto Column
(DGA or m-CMPO Resin in 6-8 M HCl)

Wash Column
(High Concentration HCl)

Waste (Impurities)

Elute Americium
(Low Concentration HCl, e.g., 0.1 M) Purified Americium Chloride Solution

Click to download full resolution via product page

Extraction Chromatography Workflow (CLEAR Process)

Dissolved Feed in 8M HNO3
(Am, Pu, Np)

Load onto Anion Exchange Column
(e.g., Dowex 1x8)

Elute Am(III)
(Passes through in 8M HNO3)

Wash with 10M HCl
(Removes Thorium)

Americium Fraction

Thorium Waste

Elute Pu(III)
(Reduce Pu(IV) with NH4I)

Plutonium Fraction

Elute Np(IV)
(4.5M HCl + 0.1M HF) Neptunium Fraction
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Anion Exchange Separation Workflow

Experimental Protocols
Solvent Extraction: AMPPEX Process
The Americium and Plutonium Purification by Extraction (AMPPEX) process is a multi-stage

solvent extraction method developed for high-yield and high-purity separation of Am-241 from

aged plutonium dioxide.

a. Dissolution:

The aged PuO2, containing Am-241, is dissolved in nitric acid with the aid of a silver(II)

catalyst, which is generated electrochemically.[1]

b. Feed Conditioning:

The resulting solution is conditioned to adjust the nitric acid concentration and ensure

plutonium is in the correct oxidation state (Pu(IV)) for the subsequent extraction step.[8]

c. First Solvent Extraction (PUREX-type):

A PUREX-type solvent extraction is performed to separate the bulk of the plutonium from

americium and silver.[1]

The organic phase typically consists of tributyl phosphate (TBP) in a hydrocarbon diluent.

d. Second Solvent Extraction (TODGA):

The aqueous stream containing americium and silver is then subjected to a second solvent

extraction step.

N,N,N',N'-tetraoctyl diglycolamide (TODGA) is used as the extractant to selectively extract

Am(III) into the organic phase, leaving silver in the aqueous phase.[1]

e. Stripping:
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The americium is then stripped from the organic phase using a dilute nitric acid solution.[8]

f. Oxalate Precipitation and Calcination:

The purified americium nitrate solution is treated with oxalic acid to precipitate americium

oxalate.[1] This step has been shown to have a recovery of >99.9%.[8]

The americium oxalate is then calcined at high temperatures to produce the final product,

americium dioxide (AmO2).[1]

Extraction Chromatography: CLEAR Process
The Chloride Line Extraction and Actinide Recovery (CLEAR) process, utilized at Los Alamos

National Laboratory, employs extraction chromatography for the purification of Am-241.

a. Feed Preparation:

The process begins with a plutonium-containing waste stream, typically in a hydrochloric

acid matrix.[6]

b. Column Loading:

The feed solution is adjusted to a high HCl concentration (6-8 M) and loaded onto a series of

chromatography columns packed with a specialized resin.[9]

The traditional resin is di-(4-t-butylphenyl)-N,N-di-iso-butylcarbamoylmethylphosphine oxide

(m-CMPO) adsorbed onto a polymer bead.[6] More recently, diglycolamide (DGA) resins like

TODGA and TEHDGA have been shown to be more effective.[2][6]

c. Column Wash:

The columns are washed with a high concentration of HCl to remove impurities, while Am-

241 remains bound to the resin.[9]

d. Elution:

The purified Am-241 is then eluted from the column using a dilute HCl solution (e.g., 0.1 M).

[6][9]
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e. Final Purification:

The resulting americium chloride solution can be further purified, often by oxalate

precipitation and calcination to produce AmO2.[9]

Anion Exchange Separation
Anion exchange chromatography is a well-established method for separating actinides based

on their ability to form anionic complexes in concentrated acid solutions.

a. Feed Preparation:

The sample containing americium, plutonium, and other actinides is dissolved in 8 M nitric

acid.[7]

b. Column Loading:

The solution is passed through an anion exchange column (e.g., Dowex 1x8).[7]

Under these conditions, Pu(IV) and Np(IV) form anionic nitrate complexes and are adsorbed

by the resin, while Am(III) does not form a strong anionic complex and passes through the

column in the eluate.[6][7]

c. Plutonium and Neptunium Elution (if necessary):

If separation from other retained actinides is required, plutonium can be selectively eluted by

reducing it to Pu(III) with a reducing agent like ammonium iodide (NH4I), which does not

form an anionic complex.[6]

Neptunium can then be eluted with a different solution, such as a mixture of HCl and HF.[6]

d. Americium Fraction Purification:

The initial eluate containing the americium fraction can be further purified using other

techniques like extraction chromatography or precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12387458?utm_src=pdf-custom-synthesis
https://inis.iaea.org/records/3q84x-8zk80
https://inis.iaea.org/records/3q84x-8zk80
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.1c02360
https://pdfs.semanticscholar.org/ed12/542fd96ba7bd01e82138fcdfeae2cfd4aba4.pdf
https://www.mdpi.com/1420-3049/27/14/4536
https://www.energy.gov/science/ip/articles/improving-large-scale-domestic-production-americium-241-critical-component
https://www.energy.gov/science/ip/articles/improving-large-scale-domestic-production-americium-241-critical-component
https://www.researchgate.net/publication/354877719_Characterizing_Extraction_Chromatography_for_Large-Scale_Americium-241_Processing
https://dl.azmanco.com/standards/ASTM-C/ASTM-C-Series-Full/C/C1414.pdf
https://www.researchgate.net/profile/Mohamed-Naji/publication/317108030_The_Separation_of_241_Am_from_Aged_Plutonium_Dioxide_for_use_in_Radioisotope_Power_Systems/links/5931b367a6fdcc89e7a54e26/The-Separation-of-241-Am-from-Aged-Plutonium-Dioxide-for-use-in-Radioisotope-Power-Systems.pdf?origin=scientificContributions
https://pubs.rsc.org/en/content/articlehtml/2023/ma/d2ma00859a
https://pubs.rsc.org/en/content/articlehtml/2023/ma/d2ma00859a
https://pubs.rsc.org/en/content/articlehtml/2023/ma/d2ma00859a
https://www.benchchem.com/product/b12387458#performance-comparison-of-different-chemical-extraction-methods-for-americium-241
https://www.benchchem.com/product/b12387458#performance-comparison-of-different-chemical-extraction-methods-for-americium-241
https://www.benchchem.com/product/b12387458#performance-comparison-of-different-chemical-extraction-methods-for-americium-241
https://www.benchchem.com/product/b12387458#performance-comparison-of-different-chemical-extraction-methods-for-americium-241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387458?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

